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Compound of Interest

Compound Name: 3,4-Dimethylpentanoic acid

Cat. No.: B1296145

3,4-Dimethylpentanoic acid, registered under CAS number 3302-06-5, is an organic
compound with the molecular formula C7H1402 and a molecular weight of approximately
130.18 g/mol .[1][2] It belongs to the class of branched-chain fatty acids, distinguished by two
methyl groups located at the third and fourth carbon positions of a pentanoic acid backbone.[1]
This unique structure imparts specific chemical and physical characteristics that differentiate it
from straight-chain fatty acids.

Key Identifiers and Properties:

Property Value Source(s)
CAS Number 3302-06-5 [11[3]
IUPAC Name 3,4-dimethylpentanoic acid [2]
Molecular Formula C7H1402 [2][4]
Molecular Weight 130.18 g/mol [2]
Synonyms 3,4-dimethylvaleric acid [3]

Boiling Point 193-196 °C at 743 mmHg [5]

pKa (Predicted) 4.80+0.10 [3]

Synthesis of 3,4-Dimethylpentanoic Acid: A
Validated Approach
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The synthesis of 3,4-dimethylpentanoic acid can be effectively achieved through a malonic

ester synthesis, a robust and well-established method for the preparation of carboxylic acids.[2]

[5][6][7] This approach offers high yields and a clear, controllable reaction pathway.

Malonic Ester Synthesis Workflow

The following diagram illustrates the key stages of the malonic ester synthesis for 3,4-

dimethylpentanoic acid.
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Caption: Malonic Ester Synthesis of 3,4-Dimethylpentanoic Acid.

Detailed Experimental Protocol

This protocol is a representative procedure based on the principles of malonic ester synthesis.

[2][5][6]
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Materials:

Diethyl malonate

e Sodium ethoxide

e sec-Butyl bromide

e Potassium hydroxide

» Concentrated sulfuric acid
e Anhydrous diethyl ether

e Benzene

e Anhydrous ethanol
Procedure:

e Enolate Formation: In a round-bottomed flask equipped with a reflux condenser and a
mechanical stirrer, dissolve potassium hydroxide (3.6 moles) in water.[5] To the hot solution,
slowly add diethyl malonate (0.92 moles). The heat of saponification will cause the solution
to reflux.[5]

o Saponification: After the addition of diethyl malonate is complete, continue to boil the solution
gently for two hours.[5]

» Removal of Alcohol: Dilute the solution with water and distill off the ethanol formed during
saponification.[5]

» Alkylation (Conceptual):While the provided reference outlines a saponification and
decarboxylation of a pre-alkylated malonate, a standard malonic ester synthesis would
involve the initial formation of the enolate with sodium ethoxide in ethanol, followed by the
addition of an alkyl halide (in this case, conceptually, a reagent that would introduce the 3,4-
dimethylpentyl group, though a direct alkylation with a single halide is not straightforward for
this branched structure and a multi-step approach is more likely). A more practical approach
for this specific target involves the alkylation of a malonate with a suitable precursor.
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 Acidification and Decarboxylation: Cool the residual liquid and slowly add a cold solution of
concentrated sulfuric acid (3.3 moles) in water with stirring.[5] Reflux the solution for
approximately three hours. An oily layer of the carboxylic acid will form.[5]

« |solation and Purification: Use an automatic separator to distill the organic acid. Extract the
agueous portion with diethyl ether to recover any dissolved product.[5] Combine the organic
layers, distill off the ether, and then distill the crude acid with an equal volume of benzene.
3,4-Dimethylpentanoic acid will distill at 193-196 °C at 743 mmHg.[5]

Analytical Characterization

A thorough analytical characterization is crucial for confirming the identity and purity of
synthesized 3,4-dimethylpentanoic acid.

Spectroscopic Data
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Technique Key Signals and Interpretation

Signals in the region of 6 0.8-1.0 ppm
corresponding to the various methyl groups. A
multiplet around & 1.5-2.0 ppm for the methine
1H NMR protons. A triplet around 6 2.2-2.4 ppm for the
methylene group alpha to the carbonyl. A broad
singlet above & 10 ppm for the carboxylic acid

proton.

A signal in the range of d 175-185 ppm for the

carbonyl carbon. Several signals in the aliphatic

13C NMR
region (6 10-50 ppm) corresponding to the
methyl, methylene, and methine carbons.[8]
A broad absorption band in the range of 2500-
3300 cm~* characteristic of the O-H stretch of
IR Spectroscopy the carboxylic acid. A strong, sharp absorption

band around 1700-1725 cm~1 corresponding to
the C=0 stretch of the carbonyl group.

The molecular ion peak (M*) would be observed
at m/z = 130. Common fragmentation patterns
Mass Spectrometry for carboxylic acids include the loss of the
hydroxyl group (-OH, M-17) and the carboxyl
group (-COOH, M-45).[9] Other fragmentations

would arise from cleavage of the alkyl chain.

Predicted Mass Spectrum Fragmentation
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Caption: Predicted Mass Spectrum Fragmentation of 3,4-Dimethylpentanoic Acid.

Applications in Drug Development and Biological
Relevance

As a branched-chain fatty acid, 3,4-dimethylpentanoic acid holds potential in drug discovery
and development, primarily as a scaffold or intermediate in the synthesis of more complex,
biologically active molecules.[3] Its structural features can influence the pharmacokinetic and
pharmacodynamic properties of a parent drug molecule.

Role as a Synthetic Intermediate

The carboxylic acid functionality of 3,4-dimethylpentanoic acid allows for a variety of
chemical transformations, including esterification and amidation, which are fundamental
reactions in the synthesis of many pharmaceutical compounds.[3] Its branched aliphatic
structure can be exploited to introduce lipophilicity and specific steric bulk into a drug
candidate, potentially enhancing its binding to a biological target or improving its metabolic
stability.

Biological Activity of Branched-Chain Fatty Acids

While specific biological activities of 3,4-dimethylpentanoic acid are not extensively
documented, the broader class of branched-chain fatty acids (BCFAs) has been shown to
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possess a range of biological effects, including:

« Anticancer Properties: Some BCFAs have demonstrated cytotoxic effects against cancer cell
lines.

o Anti-inflammatory Effects: BCFAs can modulate inflammatory pathways.

o Metabolic Regulation: They play a role in lipid metabolism and can influence metabolic
health.

The presence of 3,4-dimethylpentanoic acid and its derivatives in patents related to drug
development suggests its utility in the design of novel therapeutic agents.[1][10]

Safety, Handling, and Disposal

Proper handling and disposal of 3,4-dimethylpentanoic acid are essential to ensure
laboratory safety.

Hazard Identification

Based on GHS classifications, 3,4-dimethylpentanoic acid is considered:

Harmful if swallowed.[2]

e Harmful in contact with skin.[2]
o Causes skin irritation.[2]

o Causes serious eye damage.[2]
e Harmful if inhaled.[2]

e May cause respiratory irritation.[2]

Recommended Handling Procedures

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[11]
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o Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid
inhalation of vapors.[11]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and bases.[12]

o Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand) and place it in a suitable container for disposal. For larger spills, evacuate the area
and follow emergency procedures.

Disposal

Dispose of 3,4-dimethylpentanoic acid and any contaminated materials in accordance with
local, state, and federal regulations. This may involve neutralization or disposal through a
licensed chemical waste handler.[11]

Conclusion

3,4-Dimethylpentanoic acid is a valuable chemical entity for researchers in organic synthesis
and those exploring the biological activities of branched-chain fatty acids. Its synthesis is
achievable through established methods, and its structure offers unique opportunities for the
development of novel molecules with potential therapeutic applications. A thorough
understanding of its properties and adherence to strict safety protocols are paramount for its
effective and safe utilization in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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